Cas no 887569-93-9 (4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID)

4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID structure
887569-93-9 structure
Product Name:4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID
CAS No:887569-93-9
MF:C8H5ClN2O3
MW:212.58990073204
CID:3031347
PubChem ID:135890246
Update Time:2025-04-21

4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID
    • 4-Chloro-6-hydroxy-1H-indazole-3-carboxylic acid
    • 887569-93-9
    • Inchi: 1S/C8H5ClN2O3/c9-4-1-3(12)2-5-6(4)7(8(13)14)11-10-5/h1-2,12H,(H,10,11)(H,13,14)
    • InChI Key: LMFTZZRPYSFNBK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1C(C(=O)O)=NN2)O

Computed Properties

  • Exact Mass: 211.9988697Da
  • Monoisotopic Mass: 211.9988697Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 86.2Ų

4-CHLORO-6-HYDROXY-3-(1H)INDAZOLE CARBOXYLIC ACID Related Literature

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